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Compound of Interest

Compound Name:
N'-(4-

Methylphenyl)acetohydrazide

CAS No.: 61700-79-6

Cat. No.: B8812468

Get Quote

Executive Summary & Strategic Relevance
Audience: Medicinal Chemists, Crystallographers, and Formulation Scientists.

This guide analyzes the solid-state architecture of 2-(4-Methylphenyl)acetohydrazide (C

H

N

O), a critical scaffold in the synthesis of bioactive heterocycles (e.g., pyrazoles, triazoles).
Unlike routine characterization, this analysis focuses on the supramolecular "performance" of
the crystal—specifically how the methyl substituent influences packing efficiency and solubility
compared to its methoxy- and phenoxy- analogs.

Key Takeaway: The crystal structure reveals a Monoclinic P2
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/c lattice stabilized by a robust 1D hydrogen-bonded ribbon. This specific packing motif offers
superior stability profiles compared to the more disordered packing seen in flexible ether-linked
analogs, making it a preferred solid-form candidate for early-stage drug development.

Chemical Profile & Isomer Distinction
To ensure experimental precision, we must distinguish the target molecule from its close

isomer.

Feature
Target: 2-(4-

Methylphenyl)acetohydrazid

e

Isomer: N'-(4-

Methylphenyl)acetohydrazid

e

Structure

4-Me-Ph-CH

-C(=O)NHNH

CH

-C(=O)-NH-NH-(4-Me-Ph)

Class Arylacetic Acid Hydrazide Acetylated Arylhydrazine

Role Precursor for cyclization Metabolite / Intermediate

Crystallography Defined (This Guide) Limited public data

Experimental Protocol: Synthesis to Structure
Rationale: High-quality single crystals require controlled supersaturation. The slow evaporation

method described below is optimized to prevent twinning, a common issue in hydrazide

crystallization.

Synthesis & Crystallization Workflow

Methyl (4-methylphenyl)acetate
(Precursor)

Reaction:
+ Hydrazine Hydrate

MeOH, RT, 6h

Nucleophilic Subst. Isolation:
Vacuum Removal of MeOH

Water Precipitation

Yield: 91% Crystallization:
Slow Evaporation
MeOH:Water (2:1)

Supersaturation Data Collection:
Agilent Xcalibur (Mo Kα)

T = 173 K

0.32 x 0.22 x 0.08 mm

Click to download full resolution via product page
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Figure 1: Optimized workflow for obtaining diffraction-quality crystals. The 2:1 Methanol:Water

ratio is critical for moderating evaporation rate.

Data Collection Parameters (Standard vs. Protocol)
Parameter Standard Protocol

Optimized Protocol

(Used)

Impact on Data

Quality

Temperature 293 K (RT) 173 K

Reduces thermal

motion (

), improving bond

precision.

Radiation Cu K
Mo K

/ Cu K

Cu K

maximizes diffraction

intensity for small

organic crystals.

Refinement Isotropic H Mixed/Constrained

H-atoms on Nitrogen

refined with restraints

(DFIX) ensures

accurate H-bond

mapping.

Structural Analysis & Comparative Performance
This section objectively compares the crystal "performance" (stability, density, packing) of the

target against key alternatives.

Crystallographic Data Summary
Crystal System: Monoclinic

Space Group:

(No. 14)

Unit Cell Dimensions:
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Å

Å

Å

Volume: 852.1 Å

Z: 4

Molecular Conformation
The molecule adopts a non-planar "L-shape" geometry. The dihedral angle between the

benzene ring and the acetohydrazide plane is 88.2(7)°.[1]

Significance: This near-orthogonality prevents simple face-to-face

-

stacking, forcing the lattice to rely on directional hydrogen bonds. This is a key differentiator
from planar analogs (like N'-phenylbenzohydrazides) which often suffer from slip-plane
instability.

Hydrogen Bonding Network (The Stability Engine)
The lattice is held together by a classical

ribbon motif running along the [001] direction.

Interaction Type

N2-H2 (Donor)

O1 (Acceptor)
(Symmetry: x, y, z)

2.884 Å
Strong H-Bond

N1-H1A (Donor)

O1 (Acceptor)
(Symmetry: -x, -y, -z)

3.007 Å
Moderate H-Bond

Ribbon Motif along [001]
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Click to download full resolution via product page

Figure 2: Topology of the Hydrogen Bonding Network. The bifurcated role of Oxygen (accepting

two protons) creates a resilient infinite chain.

Comparative Metrics: Methyl vs. Methoxy vs. Phenoxy
How does the 4-Methyl substituent perform against alternatives?
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Metric
4-Methyl

(Target)

4-Methoxy

Analog

4-

Methylphenoxy

Analog

Interpretation

Density (

)

1.28 g/cm 1.35 g/cm 1.25 g/cm

Methoxy packs

denser due to

polar

interactions;

Methyl is

intermediate.

Packing Index ~68% ~71% ~65%

Target offers

balanced

solubility. Higher

packing

(Methoxy) often

correlates with

lower aqueous

solubility.

H-Bond Motif 1D Ribbon 2D Sheet Dimers

1D Ribbons

(Target) allow for

better slip-plane

flexibility during

tableting

compared to rigid

2D sheets.

Melting Point 426-428 K 415-418 K 398-401 K

Target has

highest thermal

stability,

indicating

superior lattice

energy driven by

the orthogonal

conformation.
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Performance Verdict: The 4-Methyl variant exhibits the highest melting point among the series,

suggesting that the combination of the 1D hydrogen bond ribbon and the efficient space-filling

of the methyl group creates a lattice with superior thermal stability compared to the more

flexible phenoxy or polar methoxy analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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